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Audience: Researchers, scientists, and drug development professionals.

Introduction

The Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also
known as DP2, is a G protein-coupled receptor that plays a pivotal role in the inflammatory
cascades associated with allergic diseases such as asthma and allergic rhinitis.[1][2][3] It is
primarily expressed on T helper type 2 (Th2) cells, eosinophils, basophils, and type 2 innate
lymphoid cells (ILC2s).[3][4][5][6][7] The natural ligand for CRTH2 is Prostaglandin D2 (PGD2),
a major product of activated mast cells. The interaction between PGD2 and CRTH2 mediates
the recruitment and activation of these inflammatory cells, leading to the release of type 2
cytokines (IL-4, IL-5, IL-13) and subsequent allergic responses.[1][2][3][4][7]

CAY10595 is a potent and selective antagonist of the CRTH2 receptor. Understanding its
inhibitory activity is crucial for the development of novel therapeutics for allergic inflammation.
These application notes provide detailed protocols for utilizing cell lines expressing CRTH2 to
characterize the pharmacological effects of CAY10595. The protocols cover the generation of
stable CRTH2-expressing cell lines and key functional assays, including receptor binding,
calcium mobilization, and chemotaxis.
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The inhibitory activity of CAY10595 on CRTH2 function can be quantified using various in vitro
assays. The following tables summarize key quantitative data for CAY10595 and provide a
template for researchers to populate with their experimental findings.

Table 1: CAY10595 Binding Affinity for Human CRTH2 Receptor

Compound Parameter Value Cell Line Assay Type Reference
) ) Receptor MedchemExp
CAY10595 Ki 10 nM Recombinant o
Binding ress

Table 2: Template for Functional Characterization of CAY10595 in CRTH2-Expressing Cells

Assay Type Cell Line Agonist Agonist Conc. CAY10595 IC50
Calcium e.g., HEK293- )
o PGD2 EC80 User Determined
Mobilization CRTH2
) e.g., CHO-K1- )
Chemotaxis PGD2 EC80 User Determined
CRTH2

Users should determine the IC50 values based on the protocols provided below.

Experimental Protocols
Generation of a Stable CRTH2-Expressing Cell Line

This protocol describes the generation of a mammalian cell line (e.g., HEK293 or CHO-K1) that
stably expresses the human CRTH2 receptor.

Workflow for Stable Cell Line Generation
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Vector Preparation

(Obtain human CRTH2 cDNA)

Clone into mammalian expression vector
(e.g., pcDNA3.1+) with a selectable marker
(e.g., Neomycin resistance)

Transfection and Selection

with the expression vector

.

Culture cells in medium containing
the selection antibiotic (e.g., G418)

:

Esolate and expand antibiotic-resistant colonies)

(Transfect host cell line (e.g., HEK293))

Validation

Confirm CRTH2 expression by
Flow Cytometry or Western Blot

l

Perform functional characterization
(e.g., Calcium Mobilization Assay)

:

Cryopreserve validated cell bank
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Agoniist Binding Antagonist Binding
j Assay Setup

9| CRTH2 Recepto
Place chemoattractant (e.g., PGD2)

in the lower chamber

Activation

Place cell suspension with or without
CAY10595 in the upper chamber
(separated by a porous membrane)

Incubation

Incubate for several hours to allow
cell migration towards the chemoattractant

By subunit activation

Quantification
Remove non-migrated cells from the
upper surface of the membrane

'

Stain the migrated cells on the
lower surface of the membrane

'

(Count the stained cells under a microscope)

or quantify using a plate reader

(Ca2+ release from ER] Ca2+ influx
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b120155?utm_src=pdf-custom-synthesis
https://rupress.org/jem/article/193/2/255/38998/Prostaglandin-D2-Selectively-Induces-Chemotaxis-in
https://www.researchgate.net/figure/Eosinophil-chemotaxis-toward-concentration-gradient-of-PGD-2-Images-of-eosinophil_fig1_6515941
https://pmc.ncbi.nlm.nih.gov/articles/PMC5914763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5914763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5914763/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0199156
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0199156
https://pmc.ncbi.nlm.nih.gov/articles/PMC2901512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6029763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6029763/
https://pubmed.ncbi.nlm.nih.gov/29969451/
https://pubmed.ncbi.nlm.nih.gov/29969451/
https://www.benchchem.com/product/b120155#cell-lines-expressing-crth2-for-cay10595-experiments
https://www.benchchem.com/product/b120155#cell-lines-expressing-crth2-for-cay10595-experiments
https://www.benchchem.com/product/b120155#cell-lines-expressing-crth2-for-cay10595-experiments
https://www.benchchem.com/product/b120155#cell-lines-expressing-crth2-for-cay10595-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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